2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole

• Molecular Formula: C8H13ClN2
• Molecular Weight: 172.65 g/mol
• IUPAC Name: 2-(3-chloro-2-methylpropyl)-1-methylimidazole
• InChI: InChI=1S/C8H13ClN2/c1-7(6-9)5-8-10-3-4-11(8)2/h3-4,7H,5-6H2,1-2H3
• InChI Key: HSHODDMWISMCMX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NC=CN1C)CCl

Description

2-(3-Chloro-2-methylpropyl)-1-methyl-1H-imidazole is a substituted imidazole derivative characterized by a branched 3-chloro-2-methylpropyl chain at the 2-position and a methyl group at the 1-position of the imidazole ring.

Imidazole derivatives are known for their versatile reactivity and biological activity, often acting as enzyme inhibitors or receptor modulators. The branched chloroalkyl chain in this compound likely introduces steric hindrance, which could influence its binding affinity in biological systems or alter its synthetic accessibility compared to linear analogs .

Preparation Methods

The synthesis of 2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole can be achieved through various synthetic routes. One common method involves the alkylation of 1-methylimidazole with 3-chloro-2-methylpropyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetonitrile or dimethylformamide at elevated temperatures. The product is then purified through recrystallization or column chromatography.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the 3-chloro-2-methylpropyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of new derivatives.

Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the methyl group, to form corresponding alcohols or ketones.

Reduction Reactions: Reduction of the imidazole ring can lead to the formation of dihydroimidazole derivatives.

Common reagents and conditions used in these reactions include bases like sodium hydroxide or potassium carbonate for substitution reactions, oxidizing agents like potassium permanganate or chromium trioxide for oxidation reactions, and reducing agents like sodium borohydride or lithium aluminum hydride for reduction reactions.

Scientific Research Applications

2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes, receptors, and nucleic acids. The presence of the imidazole ring allows it to participate in hydrogen bonding and coordination with metal ions, which can influence its biological activity. The 3-chloro-2-methylpropyl group may enhance its lipophilicity, facilitating its interaction with cell membranes and intracellular targets.

Comparison with Similar Compounds

2-(3-Chloropropyl)-1H-imidazole (CAS 2126162-78-3)

• Structure : Linear 3-chloropropyl chain at the 2-position; lacks the 1-methyl group.
• Linear chain vs. branched chain: The linear analog may exhibit lower boiling points and higher solubility in polar solvents due to reduced hydrophobicity.
• Synthesis : Likely involves direct alkylation of imidazole with 3-chloropropyl halides, contrasting with the branched analog, which may require specialized precursors .

2-(3-Bromopropyl)-1-methyl-1H-imidazole (CAS 1339343-66-6)

• Structure : Bromine replaces chlorine; otherwise identical to the target compound.
• Key Differences :
  • Bromine’s larger atomic radius and weaker C-Br bond (vs. C-Cl) enhance its utility in nucleophilic substitution reactions, making it a more reactive intermediate.
  • Higher molecular weight (203.08 g/mol vs. ~181.06 g/mol for the chloro analog) may slightly alter crystallinity or melting points .

1-(3-Chloro-2-hydroxypropyl)-2-methyl-4-nitroimidazole (CAS 14419-11-5)

• Structure : Chloro-2-hydroxypropyl chain with additional nitro and methyl groups.
• Key Differences :
  • The hydroxyl group increases polarity, improving aqueous solubility but reducing blood-brain barrier penetration.
  • Nitro groups are strong electron-withdrawing substituents, which could stabilize the imidazole ring electronically but reduce nucleophilic reactivity .

4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole

• Structure : Chloromethylphenyl substituent with nitro and dimethyl groups.
• Nitro group may confer antibacterial or antiparasitic activity, as seen in metronidazole analogs .

Physicochemical Properties

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties
2-(3-Chloro-2-methylpropyl)-1-methyl-1H-imidazole (Target)	C₈H₁₃ClN₂	188.65 (estimated)	Branched chloroalkyl, 1-methyl	High lipophilicity, steric hindrance
2-(3-Chloropropyl)-1H-imidazole	C₆H₉ClN₂	144.60	Linear chloroalkyl	Lower boiling point, higher solubility
2-(3-Bromopropyl)-1-methyl-1H-imidazole	C₇H₁₁BrN₂	203.08	Bromine substituent	Enhanced reactivity in substitutions
1-(3-Chloro-2-hydroxypropyl)-2-methyl-4-nitroimidazole	C₇H₁₀ClN₃O₃	235.63	Hydroxy, nitro groups	Polar, potential prodrug functionality

Research Findings and Implications

• Reactivity Trends : Brominated analogs () are more reactive than chlorinated ones, favoring their use in cross-coupling reactions.
• Steric Effects : Branched chains in the target compound may hinder crystallization, complicating structural analysis via techniques like X-ray diffraction (cf. SHELX refinements in ) .
• Stability : The 1-methyl group likely improves metabolic stability compared to unmethylated analogs, as seen in imidazole-based pharmaceuticals .

Biological Activity

2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole is a compound of significant interest in the realm of medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, supported by relevant data and case studies.

Chemical Structure and Properties

The compound features an imidazole ring, which is known for its ability to interact with various biological targets through hydrogen bonding and coordination with metal ions. The presence of the 3-chloro-2-methylpropyl group enhances its lipophilicity, facilitating membrane penetration and interaction with intracellular targets.

Biological Activities

Research indicates that 2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole exhibits several biological activities:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Its effectiveness is attributed to the structural features that allow it to disrupt bacterial cell membranes.
• Antifungal Properties : Studies have indicated that this imidazole derivative can inhibit fungal growth, making it a candidate for further development as an antifungal agent.
• Anticancer Activity : Preliminary research suggests that the compound may possess anticancer properties, potentially through mechanisms involving the inhibition of specific cancer-related pathways.

The biological activity of 2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole is primarily linked to its interactions with various molecular targets:

• Enzyme Inhibition : The imidazole ring can act as a ligand for metal-containing enzymes, influencing their activity.
• Receptor Modulation : The compound may bind to specific receptors involved in cellular signaling pathways, thereby modulating their activity.
• Nucleic Acid Interaction : There is potential for this compound to interact with DNA or RNA, affecting transcription and replication processes.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole, it can be compared with other imidazole derivatives:

Compound Name	Structural Features	Unique Properties
1-Methylimidazole	Lacks alkyl substituents	Less lipophilic; potentially lower biological activity
2-(2-Chloroethyl)-1-methyl-1H-imidazole	Different alkyl group	Varying reactivity and biological properties
2-(3-Bromo-2-methylpropyl)-1-methyl-1H-imidazole	Bromine instead of chlorine	Different reactivity due to halogen substitution

The structural variations significantly influence the biological activities and interactions of these compounds.

Case Studies and Research Findings

Several studies have investigated the biological activities of imidazole derivatives, including 2-(3-chloro-2-methylpropyl)-1-methyl-1H-imidazole: